Cas no 1333618-41-9 (3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol)

• Product Name: 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol
• CAS No: 1333618-41-9
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 6231571
• PubChem ID: 53619719
• Update Time: 2025-06-13

3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol Chemical and Physical Properties

Names and Identifiers

• Z973099512
• AKOS034752947
• 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol
• CHEMBL4101810
• BDBM50265508
• 1333618-41-9
• EN300-26866834

• Inchi： 1S/C16H16N2O/c19-15-6-3-4-12(8-15)10-17-11-14-9-13-5-1-2-7-16(13)18-14/h1-9,17-19H,10-11H2
• InChI Key： CMTKKGNJIPWMGX-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNCC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol

Introduction to 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol (CAS No. 1333618-41-9)

3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol, with the CAS number 1333618-41-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic interventions. The presence of both indole and phenol moieties in its structure suggests a unique set of chemical properties that may be exploited for various biological activities.

The indole ring, a well-known pharmacophore in medicinal chemistry, is often associated with a wide range of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the phenol group is recognized for its antioxidant and analgesic effects. The combination of these two functional groups in 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol may contribute to its multifaceted biological profile, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that molecules containing indole derivatives can interact with various enzymes and receptors, leading to potential therapeutic benefits. For instance, research has shown that indole-based compounds can modulate pathways involved in inflammation and cancer progression.

The amine group in the structure of 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol also plays a crucial role in determining its chemical behavior. Amines are known to participate in hydrogen bonding and can form stable complexes with other biomolecules. This property makes the compound a suitable candidate for drug design, as it can potentially interact with target proteins or enzymes in biological systems.

In vitro studies have begun to explore the pharmacological potential of 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol. Initial findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in disease processes. For example, preliminary data indicate that it could interfere with the activity of cyclooxygenase (COX), an enzyme involved in pain and inflammation. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in treating neurological disorders.

The synthesis of 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex indole moiety. These methods not only enhance efficiency but also minimize unwanted byproducts, making the process more sustainable.

The structural diversity of this compound allows for modifications that can fine-tune its biological activity. Researchers are exploring derivatives of 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol to improve its pharmacokinetic properties, such as solubility and bioavailability. By altering substituents on the indole or phenol rings, scientists aim to enhance its therapeutic efficacy while reducing potential side effects.

The role of natural products as inspiration for drug discovery cannot be overstated. Many indole derivatives are found in plants and microorganisms, where they serve as defense mechanisms against pathogens. By studying these natural compounds, researchers can identify key structural features that contribute to their biological activity. This approach has led to the development of several successful drugs over the years.

The future prospects for 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Clinical trials may be conducted to evaluate its safety and efficacy in treating various conditions. As our understanding of molecular interactions grows, compounds like this one hold great potential for addressing unmet medical needs.

In conclusion, 3-({[(1H-indol-2-yl)methyl]amino}methyl)phenol (CAS No. 1333618-41-9) represents an exciting area of research within pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into this compound will likely yield significant insights into disease mechanisms and lead to innovative treatments.